Cas no 2137057-78-2 ((2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol
• CAS No: 2137057-78-2
• MF: C₁₀H₁₃ClN₂O₄
• MW: 260.674221754074
• MDL: MFCD31601482
• CID: 5608537
• PubChem ID: 96931529
• Update Time: 2025-08-04

(2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2137057-78-2
• EN300-844013
• (2R)-3-{[(5-chloro-2-nitrophenyl)methyl]amino}propane-1,2-diol
• (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol

• MDL： MFCD31601482
• Inchi： 1S/C10H13ClN2O4/c11-8-1-2-10(13(16)17)7(3-8)4-12-5-9(15)6-14/h1-3,9,12,14-15H,4-6H2/t9-/m1/s1
• InChI Key： PFQLOKAQEAEKRD-SECBINFHSA-N
• SMILES： ClC1C=CC(=C(C=1)CNC[C@H](CO)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.0563846g/mol
• Monoisotopic Mass: 260.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.3Ų

Additional information on (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol

Comprehensive Overview of (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol (CAS No. 2137057-78-2)

(2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol (CAS No. 2137057-78-2) is a specialized chiral compound with significant potential in pharmaceutical and chemical research. This molecule features a unique nitrophenyl backbone combined with a propane-1,2-diol structure, making it a valuable intermediate in drug synthesis. Researchers are increasingly interested in this compound due to its stereospecific properties and potential applications in targeted therapies.

The compound's chiral center at the (2R) position plays a crucial role in its biological activity, as enantiopure compounds often exhibit distinct pharmacological effects. With the growing demand for precision medicine and enantioselective synthesis, (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol has garnered attention in both academic and industrial settings. Its nitro group and chloro substituent further enhance its reactivity, enabling diverse chemical modifications.

In recent years, the pharmaceutical industry has focused on developing small-molecule inhibitors and chiral building blocks, driving interest in compounds like (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol. Its potential applications span kinase inhibition, neurotransmitter modulation, and anti-inflammatory agents. Researchers are also exploring its utility in asymmetric catalysis, where its stereochemistry can influence reaction outcomes.

The synthesis of (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol typically involves enantioselective reduction or chiral resolution techniques. Advanced methods such as enzymatic catalysis and transition metal complexes have been employed to achieve high enantiomeric purity. These processes align with the industry's shift toward green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

From a commercial perspective, the demand for chiral intermediates like (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol is rising, particularly in the contract research organization (CRO) and custom synthesis sectors. Companies specializing in fine chemicals and pharmaceutical intermediates are actively stocking this compound to meet research needs. Its CAS No. 2137057-78-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

Analytical characterization of (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its structural integrity and enantiomeric excess, critical for quality control in research and development. The compound's stability under various conditions is also a key consideration for storage and handling.

Looking ahead, (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol is poised to play a pivotal role in the development of next-generation therapeutics. Its combination of chirality, functional groups, and reactivity makes it a versatile tool for medicinal chemists. As the scientific community continues to explore its potential, this compound is expected to feature prominently in publications and patents.

For researchers seeking reliable sources of (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol, verifying the CAS No. 2137057-78-2 and supplier credentials is essential. Reputable vendors provide detailed certificates of analysis (CoA) and safety data sheets (SDS), ensuring compliance with international standards. This due diligence is particularly important given the compound's specialized nature.

In conclusion, (2R)-3-{(5-chloro-2-nitrophenyl)methylamino}propane-1,2-diol represents a compelling case study in chiral chemistry and drug discovery. Its unique attributes align with contemporary trends in personalized medicine and sustainable synthesis, making it a compound of enduring interest. As research progresses, its applications are likely to expand, further solidifying its importance in the chemical and pharmaceutical landscapes.